Cas no 85392-03-6 (5-Decenoic acid)

5-Decenoic acid structure

Product Name:5-Decenoic acid

CAS No:85392-03-6

Molecular Formula:C₁₀H₁₈O₂

Molecular Weight:170.24872

CID:60872

PubChem ID:5362593

5-Decenoic acid Properties

Names and Identifiers

- 5-Decenoic acid
- 85392-03-6
- (5E)-5-decenoic acid
- 5-Decenoic acid, (5E)-
- UNII-597CC40DG6
- AKOS006279778
- (5E)-DEC-5-ENOIC ACID
- EINECS 286-861-5
- FEMA No. 3742, 5E-
- (E)-5-DECENOIC ACID
- UNII-P9YWE0K08Y
- Q27286425
- LMFA01030988
- 5,6-Decenoic acid
- (E)-dec-5-enoic acid
- 5-Decenoic acid, (E)-
- SCHEMBL416263
- e-5-decenoic acid
- CHEBI:180211
- 5-CAPROLEIC ACID
- 597CC40DG6
- 16424-55-8
- 5-decenoicacid
- P9YWE0K08Y
- Milk lactone
- UJUXUEKQHBXUEM-UHFFFAOYSA-N
- DTXSID70868896
- DTXSID90167732
- NS00063528
- +Expand
- InChIKey： UJUXUEKQHBXUEM-AATRIKPKSA-N
- Inchi： 1S/C10H18O2/c1-2-3-4-5-6-7-8-9-10(11)12/h5-6H,2-4,7-9H2,1H3,(H,11,12)
- SMILES： C(O)(=O)CCC/C=C/CCCC

Computed Properties

Exact Mass: 170.131
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 7
Monoisotopic Mass: 170.131
Heavy Atom Count: 12
Complexity: 139
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.9
Topological Polar Surface Area: 37.3A^2

Experimental Properties

Refractive Index: 1.4364 (estimate)
Boiling Point: 290.67°C (estimate)
Melting Point: 18.83°C (estimate)
Flash Point: 174.5°C
Density: 0.936

5-Decenoic acid Related Literature

1. The characterisation and reactivity of (η5-C5H5)M(CO)3(Xe) (M = Nb or Ta) in solution at room temperature

David C. Grills,Gavin I. Childs,Michael W. George Chem. Commun., 2000, 1841-1842
2. Stitching together SNx units in the coordination sphere of zirconium: assembly of a tris(imido)sulfite and a hydrazidobis(imido)sulfite†

Thorsten Gehrmann,Matthias Kruck,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2012,48, 2397-2399
3. Identification of bioactive compounds in Lactobacillus paracasei subsp. paracasei NTU 101-fermented reconstituted skimmed milk and their anti-cancer effect in combination with 5-fluorouracil on colorectal cancer cells

Chia-Yuan Chang,Tzu-Ming Pan Food Funct., 2019,10, 7634-7644
4. Disordered peptide chains in an α-C-based coarse-grained model†

Łukasz Mioduszewski,Marek Cieplak Phys. Chem. Chem. Phys., 2018,20, 19057-19070
5. Dual photoisomerization mechanism of azobenzene embedded in a lipid membrane†

Giovanni Granucci,Maurizio Persico J. Mater. Chem. B, 2023,11, 2518-2529
6. Tools for overcoming reliance on energy-based measures in chemistry: a tutorial review†

Steven R. Kirk,Samantha Jenkins Chem. Soc. Rev., 2023,52, 5861-5874
7. One-step synthesis of silver nanoparticle-filled nylon 6 nanofibers and their antibacterial properties

Quan Shi,Narendiran Vitchuli,Joshua Nowak,Mohamed Bourham,Xiangwu Zhang J. Mater. Chem., 2011,21, 10330-10335
8. DNA-based routes to semiconducting nanomaterials

Andrew Houlton,Andrew R. Pike,Miguel Angel Galindo,Benjamin R. Horrocks Chem. Commun., 2009, 1797-1806
9. Formation of lanthanide luminescent di-metallic helicates in solution using a bis-tridentate (1,2,3-triazol-4-yl)-picolinamide (tzpa) ligand†

Isabel N. Hegarty,Dawn E. Barry,Joseph P. Byrne Chem. Commun., 2023,59, 6044-6047
10. Tunable regioselective synthesis of pyrazolo[3,4-d]pyrimidine derivatives via aza-Wittig cyclization and dimroth-type rearrangement†

Jun Xiong,Wenjuan Wang,Rou Li,Xiaoli Tang RSC Adv., 2015,5, 19830-19837

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